Cas no 799271-77-5 (Pentanoic acid, 5-phosphono-, 1-(2-hydroxyethyl) ester)

• Product Name: Pentanoic acid, 5-phosphono-, 1-(2-hydroxyethyl) ester
• CAS No: 799271-77-5
• MF: C₇H₁₅O₆P
• MW: 226.164163827896
• CID: 531417
• PubChem ID: 71402455
• Update Time: 2025-04-19

Pentanoic acid, 5-phosphono-, 1-(2-hydroxyethyl) ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 5-phosphono-, 1-(2-hydroxyethyl) ester
• [5-(2-hydroxyethoxy)-5-oxopentyl]phosphonic acid
• 799271-77-5
• DTXSID30823421

• Inchi： 1S/C7H15O6P/c8-4-5-13-7(9)3-1-2-6-14(10,11)12/h8H,1-6H2,(H2,10,11,12)
• InChI Key： RDXWZOVMDPLASA-UHFFFAOYSA-N
• SMILES： P(CCCCC(=O)OCCO)(=O)(O)O

Computed Properties

• Exact Mass: 226.06062519g/mol
• Monoisotopic Mass: 226.06062519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 104Ų